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Compound of Interest

Compound Name:
10-Oxo-11(E),15(Z)-

octadecadienoic acid

Cat. No.: B15546794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of commercial suppliers for 11(E),15(Z)-10-KODE, also

known as 10-Oxo-11(E),15(Z)-octadecadienoic acid, and offers detailed application notes

and protocols based on available research for structurally related compounds. Due to limited

specific data on 11(E),15(Z)-10-KODE, this guide leverages information from similar molecules

to suggest potential research applications and methodologies.

Commercial Suppliers
11(E),15(Z)-10-KODE is a specialized biochemical available from a select number of suppliers

for research purposes. The product is typically supplied in a solution and requires storage in a

freezer.
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Supplier Product Name
Product
Number

CAS Number Purity

--INVALID-LINK--

10-Oxo-

11(E),15(Z)-

octadecadienoic

acid

13-1847 1488409-84-2 >98%[1]

--INVALID-LINK--

10-Oxo-

11(E),15(Z)-

octadecadienoic

acid

Not Specified Not Specified Not Specified[2]

--INVALID-LINK--

10-Oxo-

11(E),15(Z)-

octadecadienoic

acid

Not Specified Not Specified Not Specified

--INVALID-LINK--

10-Oxo-

11(E),15(Z)-

octadecadienoic

acid

Not Specified Not Specified Not Specified[3]

Note: This product is intended for Research Use Only and is not for diagnostic or in vivo

applications.

Application Notes
While specific biological activities of 11(E),15(Z)-10-KODE are not extensively documented in

publicly available literature, its structural similarity to other oxo-fatty acids suggests potential

roles in cellular signaling. A closely related compound, 13-oxo-9(Z),11(E),15(Z)-

octadecatrienoic acid (13-oxo-OTA), has been identified as an activator of Peroxisome

Proliferator-Activated Receptor γ (PPARγ).[4][5] PPARγ is a key regulator of adipogenesis,

glucose metabolism, and inflammation. Therefore, it is hypothesized that 11(E),15(Z)-10-KODE

may also function as a PPARγ agonist.

Potential Research Applications:
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Metabolic Disease Research: Investigating the effects on adipocyte differentiation, glucose

uptake in fat cells, and insulin sensitivity.

Inflammation Studies: Exploring the potential anti-inflammatory properties through PPARγ-

mediated pathways.

Drug Discovery: Screening for novel agonists of PPARγ for the development of therapeutics

for type 2 diabetes and other metabolic disorders.

Experimental Protocols
The following protocols are based on methodologies used for the study of the related

compound, 13-oxo-OTA, and can be adapted for the investigation of 11(E),15(Z)-10-KODE.

Protocol 1: In Vitro Adipocyte Differentiation Assay
Objective: To determine the effect of 11(E),15(Z)-10-KODE on the differentiation of pre-

adipocytes into mature adipocytes.

Methodology:

Cell Culture: Culture 3T3-L1 pre-adipocytes in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and antibiotics.

Induction of Differentiation: Once confluent, induce differentiation by treating the cells with a

differentiation cocktail containing 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 µM

dexamethasone, and 10 µg/mL insulin in DMEM with 10% FBS.

Treatment: Concurrently, treat cells with varying concentrations of 11(E),15(Z)-10-KODE

(e.g., 1, 10, 25 µM) or a vehicle control (e.g., DMSO). A known PPARγ agonist, such as

rosiglitazone, should be used as a positive control.

Maturation: After 48 hours, replace the induction medium with DMEM containing 10% FBS

and 10 µg/mL insulin, along with the respective treatments. Culture for an additional 4-6

days, replacing the medium every 2 days.

Staining and Quantification: Stain the mature adipocytes with Oil Red O to visualize lipid

droplet accumulation. Quantify the stained lipid by extracting the dye with isopropanol and
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measuring the absorbance at 520 nm.

Protocol 2: PPARγ Transactivation Assay
Objective: To assess the ability of 11(E),15(Z)-10-KODE to activate the PPARγ receptor.

Methodology:

Cell Line: Use a reporter cell line, such as HEK293 cells, transiently co-transfected with a

PPARγ expression vector and a luciferase reporter plasmid containing PPAR response

elements (PPREs) in the promoter region.

Treatment: Seed the transfected cells in a 96-well plate and treat with a range of

concentrations of 11(E),15(Z)-10-KODE (e.g., 0.1 to 100 µM), a vehicle control, and a

positive control (rosiglitazone).

Incubation: Incubate the cells for 24 hours.

Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer

according to the manufacturer's instructions.

Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., β-

galactosidase) to account for transfection efficiency.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the hypothesized signaling pathway for 11(E),15(Z)-10-KODE

based on the known activity of a related compound and a general workflow for its investigation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cytoplasm
Nucleus

11(E),15(Z)-10-KODE

PPARγ-RXR
Heterodimer (inactive)

Binds to PPARγ

PPARγ-RXR
Heterodimer (active)

Conformational
Change

Co-repressor

Bound

Dissociation

Co-activator

Recruitment

PPRE
Binds to DNA

Target Gene
Expression

Initiates Transcription Adipogenesis,
Glucose Uptake,

Anti-inflammatory Effects

Click to download full resolution via product page

Caption: Hypothesized PPARγ signaling pathway for 11(E),15(Z)-10-KODE.
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Caption: General experimental workflow for investigating 11(E),15(Z)-10-KODE.

Quantitative Data
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Specific quantitative data for the biological activity of 11(E),15(Z)-10-KODE is not readily

available. The table below is provided as a template for researchers to populate with their

experimental data. For reference, data for the related compound 13-oxo-OTA could be included

here with clear notation of the different compound.

Parameter Cell Line Value Reference

EC50 (PPARγ

Activation)
HEK293 Data not available

Optimal Concentration

(Adipocyte

Differentiation)

3T3-L1 Data not available

IC50 (if applicable) Specify Data not available

Researchers are encouraged to perform dose-response studies to determine the optimal

concentrations for their specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15546794#commercial-suppliers-of-11-e-15-z-10-
kode]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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